Cas no 2243404-14-8 (4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate)
4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL13025640
- 4-cyclopropylbutyl 4-methylbenzene-1-sulfonate
- EN300-7323428
- 2243404-14-8
- 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate
-
- Inchi: 1S/C14H20O3S/c1-12-5-9-14(10-6-12)18(15,16)17-11-3-2-4-13-7-8-13/h5-6,9-10,13H,2-4,7-8,11H2,1H3
- InChI Key: WPOIUIBXMGMPJJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCC1CC1
Computed Properties
- Exact Mass: 268.11331567g/mol
- Monoisotopic Mass: 268.11331567g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.8Ų
4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7323428-0.05g |
4-cyclopropylbutyl 4-methylbenzene-1-sulfonate |
2243404-14-8 | 95.0% | 0.05g |
$528.0 | 2025-03-11 | |
| Enamine | EN300-7323428-0.1g |
4-cyclopropylbutyl 4-methylbenzene-1-sulfonate |
2243404-14-8 | 95.0% | 0.1g |
$553.0 | 2025-03-11 | |
| Enamine | EN300-7323428-0.25g |
4-cyclopropylbutyl 4-methylbenzene-1-sulfonate |
2243404-14-8 | 95.0% | 0.25g |
$579.0 | 2025-03-11 | |
| Enamine | EN300-7323428-0.5g |
4-cyclopropylbutyl 4-methylbenzene-1-sulfonate |
2243404-14-8 | 95.0% | 0.5g |
$603.0 | 2025-03-11 | |
| Enamine | EN300-7323428-1.0g |
4-cyclopropylbutyl 4-methylbenzene-1-sulfonate |
2243404-14-8 | 95.0% | 1.0g |
$628.0 | 2025-03-11 | |
| Enamine | EN300-7323428-2.5g |
4-cyclopropylbutyl 4-methylbenzene-1-sulfonate |
2243404-14-8 | 95.0% | 2.5g |
$1230.0 | 2025-03-11 | |
| Enamine | EN300-7323428-5.0g |
4-cyclopropylbutyl 4-methylbenzene-1-sulfonate |
2243404-14-8 | 95.0% | 5.0g |
$1821.0 | 2025-03-11 | |
| Enamine | EN300-7323428-10.0g |
4-cyclopropylbutyl 4-methylbenzene-1-sulfonate |
2243404-14-8 | 95.0% | 10.0g |
$2701.0 | 2025-03-11 |
4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate
Introduction to 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate (CAS No. 2243404-14-8)
4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate (CAS No. 2243404-14-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopropylbutyl and methylbenzene sulfonate moieties, which confer specific chemical and physical properties that make it a valuable intermediate in the development of novel compounds.
The chemical structure of 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate consists of a cyclopropylbutyl group attached to a 4-methylbenzene sulfonate moiety. The cyclopropyl ring, known for its strained nature, imparts unique reactivity and stability to the molecule. The sulfonate group, on the other hand, provides polarity and enhances solubility in polar solvents, making the compound suitable for a wide range of chemical reactions and processes.
In the realm of pharmaceutical research, 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate has shown promise as an intermediate in the synthesis of potential drug candidates. Recent studies have explored its use in the development of new therapeutic agents for various diseases, including cancer and neurological disorders. The cyclopropylbutyl group can be modified to introduce functional groups that enhance the pharmacological properties of the final product, such as increased bioavailability and reduced toxicity.
One notable application of 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate is in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The presence of the sulfonate group in 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate makes it an excellent starting material for the preparation of these derivatives. Researchers have reported successful syntheses of novel sulfonamide compounds using this intermediate, which have shown promising results in preliminary biological assays.
Beyond pharmaceutical applications, 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate has also found use in materials science. Its unique combination of functional groups makes it a valuable building block for the synthesis of advanced materials with tailored properties. For example, it can be used to create polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.
The synthesis of 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate typically involves several steps, including the formation of the cyclopropylbutyl group and the introduction of the sulfonate moiety. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound. For instance, catalytic methods using transition metals have been developed to improve yield and reduce by-products. These advancements not only enhance the economic viability of large-scale production but also align with sustainable chemistry principles.
In terms of safety and handling, it is important to note that while 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate is not classified as a hazardous material under current regulations, proper precautions should be taken during its use in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation to minimize exposure risks.
The future outlook for 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate is promising. Ongoing research continues to uncover new applications and optimize existing processes for its synthesis and use. As more studies are published and new technologies are developed, this compound is likely to play an increasingly important role in various scientific and industrial fields.
In conclusion, 4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate (CAS No. 2243404-14-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it an attractive intermediate for developing novel compounds with enhanced properties. As research progresses, it is expected that this compound will continue to contribute significantly to scientific advancements and industrial innovations.
2243404-14-8 (4-Cyclopropylbutyl 4-methylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)